Cas no 1414960-52-3 ((S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline)

• Product Name: (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline
• CAS No: 1414960-52-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD22689230
• CID: 4777263
• Update Time: 2026-02-27

(S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline Chemical and Physical Properties

Names and Identifiers

• NE64611
• SB33454
• (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline
• (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline

• MDL： MFCD22689230
• Inchi： 1S/C12H16N2/c1-2-7-12-11(6-1)13-9-10-5-3-4-8-14(10)12/h1-2,6-7,10,13H,3-5,8-9H2/t10-/m0/s1
• InChI Key： YNWGNIXGOYARFJ-JTQLQIEISA-N
• SMILES： N12C3C=CC=CC=3NC[C@@H]1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline

Compound CAS No: 1414960-52-3 - (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline

The compound (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline with CAS No: 1414960-52-3 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development.

Chemical Structure and Properties

The molecule exhibits a complex bicyclic structure characterized by a pyrido[1,2-a]quinoxaline framework with six-membered rings fused together in a specific arrangement. The stereochemistry at the S configuration plays a critical role in determining its physical properties and biological activity. Recent studies have highlighted the importance of this stereochemistry in influencing the molecule's solubility and bioavailability.

Synthesis and Optimization

Efficient synthesis of (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline has been a focal point for researchers aiming to scale up production for preclinical studies. A study published in *Journal of Organic Chemistry* in 2023 detailed a novel asymmetric synthesis approach utilizing chiral auxiliaries to achieve high enantiomeric excess (ee) levels during the formation of the key intermediates.

Applications in Drug Development

Recent advancements have demonstrated the potential of this compound as a lead molecule in the development of novel therapeutics targeting various diseases. Preclinical data indicate that it exhibits potent activity against certain enzymes implicated in neurodegenerative disorders such as Alzheimer's disease.

Pharmacokinetic Profile and Bioavailability

A comprehensive pharmacokinetic study conducted by Smith et al., published in *Pharmaceutical Research* (2023), revealed that (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline demonstrates favorable absorption profiles in preclinical models with moderate clearance rates.

Safety and Toxicological Evaluation

Toxicological evaluations are critical for any potential drug candidate. According to findings fromotoxicology studies reported in *Toxicological Sciences* (2023), this compound showed minimal adverse effects at therapeutic concentrations when administered to animal models over extended periods.

Environmental Impact Assessment

Evaluating the environmental impact is essential for responsible chemical management practices. Research published in *Environmental Science & Technology* (2023) assessed the biodegradation potential of (S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,a]quinoxaline, indicating that it undergoes rapid microbial degradation under aerobic conditions.